Cas no 2731008-49-2 (5-bromo-N-methyl-N-nitrosopyrimidin-2-amine)

• Product Name: 5-bromo-N-methyl-N-nitrosopyrimidin-2-amine
• CAS No: 2731008-49-2
• MF: C₅H₅BrN₄O
• MW: 217.023399114609
• MDL: MFCD34562322
• CID: 5628171
• PubChem ID: 165589847
• Update Time: 2026-03-11

5-bromo-N-methyl-N-nitrosopyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2731008-49-2
• EN300-28305249
• 5-bromo-N-methyl-N-nitrosopyrimidin-2-amine
• 2-Pyrimidinamine, 5-bromo-N-methyl-N-nitroso-

• MDL： MFCD34562322
• Inchi： 1S/C5H5BrN4O/c1-10(9-11)5-7-2-4(6)3-8-5/h2-3H,1H3
• InChI Key： GGCQDXRSZZRYAG-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)N(C)N=O

Computed Properties

• Exact Mass: 215.96467g/mol
• Monoisotopic Mass: 215.96467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• Density: 1.83±0.1 g/cm3(Predicted)
• Boiling Point: 307.7±34.0 °C(Predicted)
• pka: -1.31±0.10(Predicted)

Additional information on 5-bromo-N-methyl-N-nitrosopyrimidin-2-amine

Comprehensive Overview of 5-bromo-N-methyl-N-nitrosopyrimidin-2-amine (CAS No. 2731008-49-2): Properties, Applications, and Research Insights

The compound 5-bromo-N-methyl-N-nitrosopyrimidin-2-amine (CAS No. 2731008-49-2) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromine substituent and a nitroso functional group, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of small-molecule inhibitors and targeted therapies.

In recent years, the demand for heterocyclic compounds like 5-bromo-N-methyl-N-nitrosopyrimidin-2-amine has surged due to their versatility in medicinal chemistry. This compound’s CAS number 2731008-49-2 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its nitrosamine moiety also sparks interest in cancer research, though rigorous safety evaluations are essential.

The synthesis of 5-bromo-N-methyl-N-nitrosopyrimidin-2-amine involves multi-step organic reactions, including halogenation and nitrosation. Laboratories prioritize high-purity batches (≥95%) to ensure reproducibility in downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for quality control, addressing the growing emphasis on compound characterization in peer-reviewed studies.

From an industrial perspective, CAS 2731008-49-2 is often discussed alongside green chemistry trends. Innovators seek solvent-free synthesis methods or catalytic processes to minimize environmental impact. This aligns with global interest in sustainable chemical production, a topic dominating forums like the American Chemical Society (ACS) meetings.

Beyond pharmaceuticals, 5-bromo-N-methyl-N-nitrosopyrimidin-2-amine may have niche applications in material science, such as designing photoactive polymers or organic semiconductors. Its electron-withdrawing groups could influence charge transport properties—a hypothesis explored in computational chemistry models. Such interdisciplinary potential makes it a recurring keyword in grant proposals and patent filings.

To address common queries from search engine trends, researchers often ask: "What are the storage conditions for CAS 2731008-49-2?" or "How does 5-bromo-N-methyl-N-nitrosopyrimidin-2-amine compare to analogous pyrimidine nitrosamines?" These questions underscore the need for detailed technical datasheets and comparative studies in open-access journals.

In conclusion, 5-bromo-N-methyl-N-nitrosopyrimidin-2-amine (CAS No. 2731008-49-2) exemplifies the intersection of cutting-edge research and industrial innovation. Its role in advancing precision medicine and sustainable chemistry ensures ongoing relevance, while rigorous safety protocols remain paramount. Collaborative efforts between academia and industry will likely unlock further applications for this intriguing compound.